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Introduction

Steel pickling is a critical surface treatment process designed to remove impurities, such as
rust and inorganic scale, from the surface of steel.[1][2] This is typically achieved by immersing
the steel in an acidic solution, known as a pickling liquor. The efficiency of this process is
paramount in industrial applications to ensure a clean surface for subsequent processing, such
as galvanizing or cold rolling, without damaging the underlying steel.[3][4][5] While the primary
goal is the removal of oxide layers, the acidic environment can also lead to the dissolution of
the base metal. To counteract this, inhibitors are often added to the pickling bath. Conversely,
accelerators are substances that increase the rate of scale removal.[6][7]

Guanylthiourea (also known as Amidinothiourea, CAS No. 2114-02-5) is a sulfur-containing
organic compound that has been identified as a component in pickling accelerator formulations.
[1][8] Its molecular structure, featuring both sulfur and multiple nitrogen atoms, suggests its
potential to interact with metal oxides and influence the electrochemical processes at the steel-
acid interface. These application notes provide a detailed protocol for evaluating the efficacy of
guanylthiourea as a pickling accelerator for steel, including methods to quantify its effect on
both scale removal rates and corrosion inhibition.
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Proposed Mechanism of Action

While the precise mechanism of guanylthiourea as a pickling accelerator is not extensively
documented, a plausible mechanism can be proposed based on the known chemistry of
thiourea derivatives and the steel pickling process. The pickling of carbon steel in acids like
hydrochloric acid (HCI) primarily involves the dissolution of the wustite (FeO) layer of the scale.
[4][9][10] This process can be accelerated by compounds that can effectively interact with the

iron oxides.

Guanylthiourea, with its sulfur and nitrogen atoms, can act as a chelating agent. It is proposed
that guanylthiourea adsorbs onto the oxide scale surface. The sulfur and nitrogen atoms can
donate lone pairs of electrons to form coordination complexes with the Fe(ll) and Fe(lll) ions
within the oxide lattice. This complexation can weaken the Fe-O bonds, making the oxide more
susceptible to acid attack and dissolution. Furthermore, by modifying the surface charge and
potential of the scale, it may facilitate the electrochemical reactions that lead to its removal.
While accelerating scale removal, it is also likely to exhibit inhibitive properties on the exposed
base metal, a common dual-functionality among such compounds.[7]
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Caption: Proposed mechanism of Guanylthiourea as a pickling accelerator.

Application Data

The following tables summarize the type of quantitative data that would be generated when
evaluating guanylthiourea's performance. The data are illustrative and intended to show

expected trends.

Table 1: Effect of Guanylthiourea Concentration on Descaling Time
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Guanylthiourea Conc. (g/L) Pickling Temperature (°C)

Descaling Time (seconds)

0 (Control) 70 120
0.5 70 95
1.0 70 75
2.0 70 60

| 5.0]70] 62 |

Table 2: Effect of Guanylthiourea on Corrosion Inhibition of Mild Steel

Guanylthioure  Immersion Weight Loss
a Conc. (g/L) Time (hours) (mg/cm?)

Corrosion Inhibition
Rate (g/m?/h) Efficiency (%)

0 (Control) 4 25.0 6.25 0

0.5 4 8.0 2.00 68.0
1.0 4 55 1.38 78.0
2.0 4 3.0 0.75 88.0

|5.0]4]2.5]0.63|90.0 |

Experimental Protocols

The following protocols detail the methodologies for evaluating guanylthiourea as a pickling

accelerator.

Materials and Equipment

o Steel Coupons: Hot-rolled mild steel sheets. Prepare two sets: one with the original oxide

scale and one descaled (for corrosion tests).

e Guanylthiourea: Purity >98%.[1][11]

 Pickling Acid: Hydrochloric acid (e.g., 15% w/v aqueous solution).
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» Equipment: Water bath/thermostat, beakers, analytical balance (0.1 mg), stopwatch,
desiccator, calipers, ultrasonic cleaner, personal protective equipment (PPE).

o (Optional): Potentiostat/galvanostat for electrochemical measurements.

Preparation of Steel Coupons

o Cut the steel sheet into coupons of a suitable size (e.g., 3 cm x 3 cm).
e Measure the dimensions of each coupon to calculate the surface area.

o For the "scaled" set, degrease the coupons by washing with acetone, then ethanol, and dry
them.

o For the "descaled" set (for corrosion tests), pickle the coupons in an uninhibited acid bath to
remove all scale, rinse thoroughly with deionized water, neutralize with a dilute NaOH
solution, rinse again, dry, and then polish to a uniform finish.

o Degrease all coupons as described above, weigh them accurately using an analytical
balance, and store them in a desiccator until use.

Protocol A: Evaluation of Pickling Acceleration (Weight
Loss Method)

This protocol measures the time required to remove the oxide scale.

Prepare pickling solutions of 15% HCI containing various concentrations of guanylthiourea
(e.g., 0,0.5, 1.0, 2.0, 5.0 g/L).

o Heat the solutions to the desired temperature (e.g., 70°C) in a water bath.

e Immerse a pre-weighed "scaled" coupon into each solution.

» Visually inspect the coupon at regular intervals. The "descaling time" is the time required for
the black oxide scale to be completely removed, revealing the bare metal surface.[10]

¢ Once descaled, immediately remove the coupon, rinse with deionized water, neutralize, rinse
again, dry thoroughly, and reweigh.
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o Calculate the weight loss due to scale removal.

Protocol B: Evaluation of Corrosion Inhibition (Weight
Loss Method)

This protocol measures the protective effect of guanylthiourea on the base metal.
o Use the same set of pickling solutions as in Protocol A.

e Immerse a pre-weighed "descaled" coupon into each solution for a fixed period (e.g., 4
hours) at the test temperature.

» After the immersion period, remove the coupons, rinse thoroughly, scrub gently with a soft
brush to remove any loose deposits, rinse again, dry, and reweigh.

e Calculate the weight loss (AW).

o Calculate the Corrosion Rate (CR) in g/m?/h using the formula: CR = AW / (A * t) where AW
is the weight loss in grams, A is the surface area in m?, and t is the immersion time in hours.

o Calculate the Inhibition Efficiency (IE%) using the formula: IE% = [(CR_uninh - CR_inh) /
CR_uninh] * 100 where CR_uninh is the corrosion rate in the uninhibited solution (control)
and CR_inh is the corrosion rate in the solution with guanylthiourea.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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